N-(4-(4-fluorophenyl)thiazol-2-yl)-2,3-dimethoxybenzamide

• IUPAC Name: N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-2,3-dimethoxybenzamide
• InChI: InChI=1S/C18H15FN2O3S/c1-23-15-5-3-4-13(16(15)24-2)17(22)21-18-20-14(10-25-18)11-6-8-12(19)9-7-11/h3-10H,1-2H3,(H,20,21,22)
• InChI Key: BWVBNHWGFFLYNR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)C(=O)NC2=NC(=CS2)C3=CC=C(C=C3)F
• Molecular Formula: C18H15FN2O3S
• Molecular Weight: 358.4 g/mol
• CAS No.: 896010-91-6

Description

“N-(4-(4-fluorophenyl)thiazol-2-yl)-2,3-dimethoxybenzamide” is a chemical compound that belongs to the class of thiazole derivatives. Thiazoles are important heterocyclic compounds that exhibit a wide range of biological activities, such as antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant.

Synthesis Analysis

While specific synthesis methods for “this compound” were not found, thiazole derivatives are generally synthesized through reactions involving substituted thiourea and α-halo ketones.

Molecular Structure Analysis

The molecular structure of thiazole derivatives is confirmed by their physicochemical properties and spectroanalytical data (NMR, IR and elemental). Thiazoles are five-membered heterocyclic compounds, which contain sulfur and nitrogen at position-1 and -3, respectively.

Scientific Research Applications

Thiazole-Containing Compounds

• Design and Evaluation for Anti-Diabetic Activity : Thiazolidine-2,4-diones, which share structural similarity with the queried compound, have been synthesized and evaluated for their anti-diabetic activity. These compounds demonstrate significant blood glucose and triglyceride lowering activity, comparable to pioglitazone, highlighting their potential in medicinal chemistry for treating diabetes (Shrivastava et al., 2016).

Fluorophenyl Derivatives

• Anticonvulsant Agents : Research into 4-chloro-N-(2-(substitutedphenyl)-4-oxothiazolidin-3-yl)-2-phenoxybenzamide derivatives, which include fluorophenyl groups, shows considerable anticonvulsant activity. This suggests the fluorophenyl group's significance in designing compounds with potential applications in treating convulsions and related neurological disorders (Faizi et al., 2017).

Dimethoxybenzamide Structures

• Synthetic and Pharmacological Evaluation : The synthesis of dimethoxybenzamide derivatives for their potential pharmacological applications, such as anti-inflammatory and anticancer activities, underscores the versatility of this moiety in drug development. This aligns with the general interest in exploring benzamide derivatives for diverse therapeutic areas (Nezhawy et al., 2009).

Mechanism of Action

Target of Action

The primary targets of N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-2,3-dimethoxybenzamide are currently unknown

Mode of Action

Based on its structural similarity to other thiazole compounds, it may interact with its targets through non-covalent interactions such as hydrogen bonding, ionic interactions, and hydrophobic effects .

Biochemical Pathways

Thiazole compounds have been found to have diverse biological activities, suggesting that they may interact with multiple pathways .

Result of Action

The molecular and cellular effects of N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-2,3-dimethoxybenzamide are currently unknown